Cas no 35359-28-5 (7-methyl-[1,2,4]triazolo[4,3-a]quinoline)

• Product Name: 7-methyl-[1,2,4]triazolo[4,3-a]quinoline
• CAS No: 35359-28-5
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 920252
• PubChem ID: 266104
• Update Time: 2025-04-19

7-methyl-[1,2,4]triazolo[4,3-a]quinoline Chemical and Physical Properties

Names and Identifiers

• 7-methyl-[1,2,4]triazolo[4,3-a]quinoline
• 7-methyl[1,2,4]triazolo[4,3-a]quinoline
• 7-Methyl-s-triazolo< 4,3-a> chinolin
• AC1L6FER
• AC1Q4YIL
• AG-J-22555
• AR-1H3712
• CTK1B7001
• NSC103134
• NSC-103134
• 35359-28-5
• 7-Methyl(1,2,4)triazolo(4,3-a)quinoline
• NSC 103134
• DTXSID60295591

• Inchi： 1S/C11H9N3/c1-8-2-4-10-9(6-8)3-5-11-13-12-7-14(10)11/h2-7H,1H3
• InChI Key： KOZAWKCPXJEKJM-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C=CC1C=C(C)C=CC2=1

Computed Properties

• Exact Mass: 183.07977
• Monoisotopic Mass: 183.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.27
• Refractive Index: 1.7
• PSA: 30.19